![molecular formula C17H16N2O2 B6576567 3-benzyl-1-ethyl-1,2,3,4-tetrahydroquinazoline-2,4-dione CAS No. 84587-29-1](/img/structure/B6576567.png)
3-benzyl-1-ethyl-1,2,3,4-tetrahydroquinazoline-2,4-dione
Overview
Description
Quinazoline and quinazolinone derivatives are nitrogen-containing heterocycles that have received significant attention due to their wide range of biopharmaceutical activities . They are considered important chemicals for the synthesis of various physiologically significant and pharmacologically utilized molecules .
Synthesis Analysis
Quinazolinones can be synthesized by various methods. For instance, 4(3H)-quinazolinone was synthesized by the reaction of anthranilic acid with excess formamide at 120°C in open air, also known as the Niementowski reaction .Molecular Structure Analysis
Quinazoline and quinazolinone derivatives are classes of fused heterocycles. Depending on the position of the keto or oxo group, these compounds may be classified into three types .Chemical Reactions Analysis
The chemical reactions of quinazoline and quinazolinone derivatives can vary widely depending on the specific compound and its substituents. For instance, in Povarov imino-Diels-Alder reaction, aniline and ethyl glyoxalate were chosen as substrates .Scientific Research Applications
3-benzyl-1-ethyl-1,2,3,4-tetrahydroquinazoline-2,4-dione has a variety of applications in scientific research. It has been used as a reagent in the synthesis of heterocyclic compounds, as a catalyst for the synthesis of polymers, and as a precursor for the synthesis of other organic compounds. It has also been used in the synthesis of pharmaceuticals, dyes, and other organic compounds. Additionally, this compound has been studied for its potential use in the field of biochemistry, as it has been found to have anti-inflammatory, anti-cancer, and antioxidant properties.
Mechanism of Action
Target of Action
It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors .
Mode of Action
Similar compounds, such as 1,2,3,4-tetrahydroisoquinolines, have been reported to exert diverse biological activities against various infective pathogens and neurodegenerative disorders .
Biochemical Pathways
Compounds with similar structures, such as indole derivatives, have been reported to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Future Directions
There are several potential future directions for research involving 3-benzyl-1-ethyl-1,2,3,4-tetrahydroquinazoline-2,4-dione. These include further studies into its mechanism of action, as well as its potential use in the development of new drugs and therapeutics. Additionally, further research into its biochemical and physiological effects could lead to the development of new treatments for various diseases. Additionally, further research into its synthesis and storage could lead to the development of more efficient and cost-effective methods for producing this compound. Finally, further research into its potential applications in the field of biochemistry could lead to the development of new methods for studying biological processes.
Synthesis Methods
3-benzyl-1-ethyl-1,2,3,4-tetrahydroquinazoline-2,4-dione can be synthesized using a combination of condensation and cyclization reactions. The condensation reaction involves the condensation of 1-ethylbenzene and ethylacetoacetate in the presence of an acid catalyst to form this compound. The cyclization reaction involves the cyclization of the resulting product in the presence of an acid catalyst to form the desired compound.
properties
IUPAC Name |
3-benzyl-1-ethylquinazoline-2,4-dione | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O2/c1-2-18-15-11-7-6-10-14(15)16(20)19(17(18)21)12-13-8-4-3-5-9-13/h3-11H,2,12H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJIKGBZAXPPIPV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=CC=CC=C2C(=O)N(C1=O)CC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30321619 | |
Record name | ST51000521 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30321619 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
280.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
84587-29-1 | |
Record name | NSC378726 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=378726 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | ST51000521 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30321619 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.